Cas no 34780-29-5 (Ethyl 3-oxopropanoate)

Ethyl 3-oxopropanoate Properties

Names and Identifiers

• Ethyl 3-oxopropanoate
• 3-Oxopropionic acid ethyl ester
• 3-OXO-PROPIONIC ACID ETHYL ESTER
• ethylformyl acetate
• Propanoic acid,3-oxo-,ethyl ester
• ethyl formylacetate
• MFCD09833520
• formylacetic acid ethyl ester
• BS-12959
• SCHEMBL82647
• SY024190
• A903908
• 3-Oxo-propionicacidethylester
• AMY18659
• 3-oxoPropanoic acid ethyl ester
• EN300-149436
• FT-0648548
• Propanoic acid, 3-oxo-, ethyl ester
• CS-0377137
• SB21868
• AKOS005138001
• 34780-29-5
• DTXSID60452420
• J-513019
• SYFFHRPDTQNMQB-UHFFFAOYSA-N
• AC-5296
• Ethyl3-oxopropanoate
• DB-022286
• H11181
• +Expand

• MDL： MFCD20922759
• InChIKey： SYFFHRPDTQNMQB-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8O3/c1-2-8-5(7)3-4-6/h4H,2-3H2,1H3
• SMILES： CCOC(=O)CC=O

Computed Properties

• Exact Mass: 116.047344g/mol
• Surface Charge: 0
• XLogP3: 0.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 116.047344g/mol
• Monoisotopic Mass: 116.047344g/mol
• Topological Polar Surface Area: 43.4Ų
• Heavy Atom Count: 8
• Complexity: 87.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.13850
• PSA: 43.37000

Ethyl 3-oxopropanoate Security Information

Ethyl 3-oxopropanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%